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Introduction to Methacycline Hydrochloride

Methacycline hydrochloride is a broad-spectrum semisynthetic antibiotic belonging to the tetracycline

class, widely used as a pharmaceutical reference standard for quality control and analytical testing. This

antibiotic is chemically related to tetracycline but exhibits modified pharmacokinetic properties, including

slower excretion rates that maintain effective blood concentrations for extended periods compared to earlier

tetracyclines [1]. As a reference standard, Methacycline hydrochloride provides critical quality assurance

benchmarks for pharmaceutical manufacturers, regulatory agencies, and research institutions engaged in

antibiotic development and quality testing. The compound demonstrates enhanced antibacterial activity

against both Gram-positive and Gram-negative bacteria compared to tetracycline and

demethylchlortetracycline, making it particularly valuable for both therapeutic applications and analytical

methodology development [2] [3].

The reference standard finds application across multiple domains including pharmaceutical quality

control, bioequivalence studies, method validation, and stability testing. Methacycline hydrochloride is

officially recognized in multiple pharmacopeias and is available as a Certified Reference Material (CRM)

produced in accordance with ISO 17034 and ISO/IEC 17025 quality standards [4]. These standards ensure

the reliability and traceability of analytical results in both regulatory submissions and routine quality testing.
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The compound serves as a critical intermediate in the synthesis of doxycycline, another important

tetracycline antibiotic, further expanding its utility in pharmaceutical manufacturing [3].

Fundamental Chemical and Physical Properties

Structural Characteristics

Methacycline hydrochloride possesses a characteristic tetracycline backbone consisting of four fused

rings (a hydronaphthacene system) that defines its structural relationship to other compounds in this

antibiotic class. The systematic IUPAC name of Methacycline hydrochloride is (4S,4aR,5S,5aR,12aS)-4-

(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methylidene-1,11-dioxo-1,4,4a,5,5a,6,11,12a-

octahydrotetracene-2-carboxamide hydrochloride, reflecting its complex stereochemistry and multiple

functional groups [1]. The molecular structure includes several ionizable groups with three dissociation

constants (pKa values) in the pH range of 1-12, which significantly influences its extraction and

chromatographic behavior in analytical methods [5]. The presence of a methylidene group at the C6

position distinguishes it from other tetracyclines and contributes to its enhanced antibacterial activity and

altered pharmacokinetic profile [2].

Key Identifiers and Physical Properties

Table 1: Fundamental Properties of Methacycline Hydrochloride

Property Specification

CAS Registry Number 3963-95-9

Molecular Formula C₂₂H₂₂N₂O₈·HCl [1]

Molecular Weight 478.88 g/mol [1]

UNII 9GJ0N7ZAP0 [1]

Water Solubility 1.14 mg/mL (predicted) [1]
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Property Specification

DMSO Solubility 50 mg/mL (104.41 mM) [6]

HPLC Suitability Suitable [4]

GC Suitability Suitable [4]

The compound typically presents as a light yellow to yellow solid with a melting point that decomposes

upon heating rather than exhibiting a clear melting transition [6]. Methacycline hydrochloride is sparingly

soluble in water but demonstrates good solubility in polar organic solvents such as DMSO and DMF, which

is particularly valuable for preparing stock solutions in chromatographic analysis [6]. The reference standard

is characterized by multiple chromophores that enable detection across various UV wavelengths, with

maximum absorbance typically observed between 260-380 nm depending on solvent pH and composition.

These optical properties are exploited in HPLC-UV methods for its quantification in pharmaceutical

formulations and biological matrices.

Analytical Applications and Methodologies

Chromatographic Methods for Quantification

High-Performance Liquid Chromatography (HPLC) represents the most widely employed technique for

the analysis of Methacycline hydrochloride in pharmaceutical formulations and biological samples. The

compound's native fluorescence and UV absorbance properties enable detection using both conventional

UV and more selective fluorescence detectors [4]. Reverse-phase chromatography with C8 or C18

stationary phases and mobile phases consisting of aqueous buffers (often with 0.1% formic acid) combined

with organic modifiers such as acetonitrile or methanol typically provides optimal separation efficiency. The

addition of chelating agents like EDTA or oxalic acid to mobile phases is often necessary to prevent peak

tailing caused by interaction between tetracycline functional groups and metal ions present in the

chromatographic system.

For bioanalytical applications involving complex matrices such as plasma, Liquid Chromatography

tandem Mass Spectrometry (LC-MS/MS) provides superior sensitivity and selectivity. A validated LC-
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MS/MS method for Methacycline quantification in human plasma demonstrates exceptional performance

with a lower limit of quantification (LLOQ) of 5.0 ng/mL using only 0.5 mL of plasma, making it suitable

for pharmacokinetic studies [5]. This method employs oxytetracycline as an internal standard to correct

for variability in extraction efficiency and matrix effects, with a total chromatographic run time of just 3.6

minutes per sample to support high-throughput analysis. The method has been successfully applied in

bioequivalence studies of 300 mg tablet formulations in healthy volunteers, demonstrating its robustness for

regulatory submissions [5].

Sample Preparation Techniques

Sample preparation represents a critical step in the accurate quantification of Methacycline

hydrochloride, particularly in complex biological matrices. Tetracyclines including Methacycline possess

numerous functional groups with multiple dissociation constants, making their extraction challenging and

highly dependent on pH optimization [5]. For plasma samples, protein precipitation (PPT) with organic

solvents such as acetonitrile or methanol provides a straightforward approach but may co-precipitate

interfering compounds. Solid-phase extraction (SPE) using hydrophilic-lipophilic balanced (HLB) or

mixed-mode cation-exchange cartridges offers superior clean-up efficiency and higher analyte recovery,

though with increased procedural complexity and cost.

Table 2: Comparison of Sample Preparation Methods for Methacycline Hydrochloride

Method Procedure Recovery Advantages Limitations

Protein
Precipitation

Addition of 3 volumes
organic solvent to

plasma, vortex,
centrate

Moderate
(60-80%)

Rapid, minimal
equipment

Matrix effects, ion
suppression in

LC-MS

Solid-Phase
Extraction

Condition cartridge,
load sample, wash,

elute with organic
solvent

High (85-
95%)

Excellent clean-up,
concentrated extract

Time-consuming,
higher cost

Liquid-Liquid
Extraction

Mix plasma with ethyl
acetate, separate

Variable
(50-90%)

Selective extraction,
compatible with

pH-dependent,
emulsion
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Method Procedure Recovery Advantages Limitations

layers, evaporate various analytes formation risk

The selection of appropriate sample preparation methodology depends on the specific analytical

requirements, with SPE generally preferred for regulatory bioanalysis due to its superior reproducibility

and effectiveness in removing matrix interferences that could compromise analytical accuracy [5]. For all

extraction methods, maintaining appropriate pH control is essential to ensure optimal recovery, with

slightly acidic conditions (pH 4-5) typically providing the best results for Methacycline hydrochloride due

to stabilization of its ionizable functional groups.

Quality Control and Pharmaceutical Testing

Purity and Impurity Profiling

Methacycline hydrochloride reference standards are subjected to rigorous quality control procedures to

ensure accurate and reliable analytical results. According to USP specifications, the impurity profile for

Methacycline hydrochloride must meet strict limits, with oxytetracycline content not exceeding 1.0%

and doxycycline content not exceeding 2.0% [3]. Individual unspecified impurities are limited to no more

than 0.5%, with total impurities not exceeding 3.0%. These specifications ensure that the reference standard

maintains the necessary purity for its intended analytical applications while accounting for expected process-

related impurities and potential degradation products.

The certificate of analysis (CoA) accompanying each batch of Methacycline hydrochloride

pharmaceutical secondary standard provides detailed information on purity, impurities, water content,

residue on ignition, and other critical quality attributes [4]. Pharmaceutical secondary standards are qualified

against USP and EP primary standards where available, establishing metrological traceability to

recognized pharmacopeial standards. This multi-traceability approach ensures that analytical results obtained

using these standards are comparable across different laboratories and jurisdictions, facilitating global

pharmaceutical development and regulatory harmonization.
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Stability and Handling Protocols

Proper storage and handling of Methacycline hydrochloride reference standard are essential for

maintaining its stability and analytical integrity. The standard requires storage at -10 to -25°C in sealed

containers protected from moisture to prevent degradation [4]. Stock solutions prepared in DMSO

demonstrate stability for approximately one month when stored at -20°C in sealed conditions, while aqueous

solutions should be prepared freshly and used immediately to minimize hydrolysis [6]. The compound is

sensitive to light, oxygen, and extreme pH conditions, necessitating careful handling throughout the

analytical workflow.

The stability-indicating capability of analytical methods for Methacycline hydrochloride must be

demonstrated through forced degradation studies under various stress conditions including acid/base

hydrolysis, thermal degradation, oxidative stress, and photolytic decomposition. These studies establish that

the method can accurately quantify the active pharmaceutical ingredient while effectively separating

degradation products, ensuring the reliability of stability assessments throughout the product lifecycle. For

long-term stability monitoring, recommended re-test intervals typically do not exceed two years when

stored under prescribed conditions, though appropriate in-house verification should be conducted for critical

applications.

Clinical and Research Applications

Pharmacological Activity and Mechanisms

Methacycline hydrochloride exerts its antibacterial effects primarily through inhibition of protein

synthesis by binding to the 30S ribosomal subunit, thereby preventing aminoacyl-tRNA from attaching to

the acceptor (A) site on the mRNA-ribosome complex [5] [3]. This mechanism underlies its bacteriostatic

activity against a broad spectrum of Gram-positive and Gram-negative bacteria, atypical organisms

including chlamydiae, mycoplasmas, rickettsiae, and certain protozoan parasites [5]. Beyond its conventional

antibacterial applications, recent research has revealed that Methacycline hydrochloride functions as a

potent epithelial-mesenchymal transition (EMT) inhibitor with an IC50 of approximately 5 μM in A549

cells, suggesting potential applications in managing fibrotic disorders [6].
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The compound demonstrates favorable antimicrobial properties with minimal major adverse effects,

contributing to its extensive use in managing various infections [5]. In comparative studies, Methacycline

has demonstrated superior serum concentrations following both oral and intravenous administration

compared to other tetracyclines, contributing to its enhanced efficacy against susceptible organisms [5]. The

broader antimicrobial spectrum and improved pharmacokinetic profile of Methacycline hydrochloride

compared to earlier tetracyclines have established its value both as a therapeutic agent and as an important

reference compound for analytical method development.

Research Applications Beyond Antibacterial Use

Emerging research has revealed that Methacycline hydrochloride exhibits significant antifibrotic activity

through mechanisms independent of its antimicrobial action. In experimental models, the compound

effectively blocks TGF-β1-induced EMT in vitro and attenuates fibrogenesis in vivo without directly

affecting Smad signaling [6]. Instead, Methacycline hydrochloride inhibits TGF-β1-induced activation of

non-Smad pathways including c-Jun N-terminal kinase, p38, and Akt in primary alveolar epithelial cells,

providing a novel mechanism for its observed antifibrotic effects [6]. These findings suggest potential

applications in conditions characterized by excessive fibrosis, particularly pulmonary fibrosis.

In vivo studies demonstrate that Methacycline hydrochloride administered at 100 mg/kg/day

intraperitoneally beginning 10 days after intratracheal bleomycin installation significantly improves

survival rates and attenuates bleomycin-induced expression of canonical EMT markers including Snail1,

Twist1, collagen I, and fibronectin at both protein and mRNA levels [6]. These effects occur without

impacting baseline kinase activities or lung fibroblast responses to TGF-β1, indicating a cell-type specific

mechanism of action. These novel applications expand the potential utility of Methacycline hydrochloride

reference standards beyond quality control of antibacterial formulations to include development of ant

fibrotic therapies.

Experimental Protocols

LC-MS/MS Method for Plasma Analysis
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Protocol: Quantification of Methacycline in Human Plasma by LC-MS/MS

This validated method allows for the precise quantification of Methacycline in human plasma with an LLOQ

of 5.0 ng/mL using 0.5 mL plasma volume, suitable for pharmacokinetic and bioequivalence studies [5].

Materials and Reagents:

Methacycline hydrochloride reference standard (90.1% purity)
Oxytetracycline internal standard (92.4% purity)

HPLC-grade methanol
Analytical-grade formic acid

Drug-free human heparinized plasma
Deionized water (18 MΩ·cm resistivity)

Sample Preparation Procedure:

Thaw frozen plasma samples at room temperature and vortex for 10 seconds
Aliquot 0.5 mL of plasma into clean glass tubes

Add 50 μL of oxytetracycline internal standard working solution (100 ng/mL in methanol)
Precipitate proteins by adding 1 mL of methanol, vortex for 30 seconds

Centrifuge at 14,000 × g for 10 minutes at 4°C
Transfer supernatant to clean autosampler vials

Inject 10 μL into the LC-MS/MS system

LC-MS/MS Conditions:

Column: C18 column (100 mm × 2.1 mm, 3.5 μm)

Mobile Phase: A: 0.1% formic acid in water; B: 0.1% formic acid in methanol
Gradient Program: Linear gradient from 30% B to 90% B over 2.5 minutes, hold at 90% B for 0.5

minutes, re-equilibrate for 1.0 minutes
Flow Rate: 0.3 mL/min

Column Temperature: 30°C
Injection Volume: 10 μL

Ionization Mode: Electrospray ionization (ESI) positive mode
MRM Transitions: m/z 443.2→382.1 for Methacycline; m/z 461.2→426.1 for oxytetracycline (IS)

Method Validation Parameters:

Linearity: 5-500 ng/mL (r² > 0.99)
Precision: Intra-day and inter-day CV < 15%

Accuracy: 85-115% of nominal values
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Recovery: >85% for both analyte and internal standard

This method has been successfully applied in a bioequivalence study of two 300 mg tablet formulations of

Methacycline hydrochloride in 18 healthy volunteers, demonstrating its suitability for regulatory

bioanalysis [5].

HPLC Method for Pharmaceutical Formulations

Protocol: Determination of Methacycline Hydrochloride in Pharmaceutical Formulations by HPLC-

UV

This method enables the quantification of Methacycline hydrochloride in pharmaceutical dosage forms

including tablets, capsules, and powders, with appropriate validation for quality control applications.

Materials and Reagents:

Methacycline hydrochloride pharmaceutical secondary standard

Acetonitrile (HPLC grade)
Water (HPLC grade)

Orthophosphoric acid or trifluoroacetic acid
Reference standard: USP Methacycline hydrochloride RS

Mobile Phase Preparation:

Prepare a mixture of 0.05 M sodium phosphate buffer (pH 2.5) and acetonitrile in ratio 65:35 (v/v)
Adjust pH to 2.5 using orthophosphoric acid

Filter through 0.45 μm membrane filter and degas by sonication for 10 minutes

Standard Solution Preparation:

Accurately weigh about 50 mg of Methacycline hydrochloride reference standard
Transfer to a 100 mL volumetric flask and dissolve in mobile phase

Sonicate for 10 minutes to ensure complete dissolution
Dilute to volume with mobile phase and mix well (Stock Solution: 500 μg/mL)

Prepare working standards by appropriate dilution with mobile phase

Sample Preparation:
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For tablets: Powder not less than 10 tablets, weigh accurately equivalent to 50 mg Methacycline
hydrochloride
For capsules: Empty contents completely, mix well, weigh accurately equivalent to 50 mg

Methacycline hydrochloride
Transfer to 100 mL volumetric flask, add approximately 70 mL mobile phase

Sonicate for 20 minutes with occasional shaking
Dilute to volume with mobile phase and mix well

Filter through 0.45 μm syringe filter, discarding the first 2 mL of filtrate

Chromatographic Conditions:

Column: C8 or C18 column (250 mm × 4.6 mm, 5 μm)

Mobile Phase: 0.05 M sodium phosphate buffer (pH 2.5):acetonitrile (65:35 v/v)
Flow Rate: 1.0 mL/min

Detection: UV at 280 nm
Column Temperature: 30°C

Injection Volume: 20 μL
Run Time: 15 minutes

System Suitability Requirements:

Theoretical Plates: Not less than 5000 per column
Tailing Factor: Not more than 1.5

Relative Standard Deviation: Not more than 2.0% for six replicate injections

The method should be validated for specificity, linearity, accuracy, precision, and robustness according to

ICH guidelines before implementation for quality control testing.

Experimental Workflows and Signaling Pathways

Analytical Workflow for Methacycline Hydrochloride

The following diagram illustrates the complete analytical workflow for Methacycline hydrochloride

quantification in pharmaceutical products and biological samples:
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Analytical Workflow for Methacycline Hydrochloride Quantification

This workflow outlines the systematic approach for analyzing Methacycline hydrochloride in various

matrices, highlighting critical decision points at each stage of the analytical process. The sample

preparation phase involves precise weighing of the reference standard and preparation of appropriate stock

and working solutions, followed by selection of optimal extraction methodology based on the sample matrix

and analytical requirements [5]. The instrumental analysis phase employs chromatographic techniques
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with detection methods selected according to sensitivity requirements, with LC-MS/MS preferred for

biological samples and HPLC-UV typically sufficient for pharmaceutical formulations. The final data

analysis phase incorporates system suitability verification, calibration with quality controls, and

interpretation against established acceptance criteria to ensure result reliability.

Mechanism of Action and Signaling Pathways

The following diagram illustrates the antibacterial mechanism and newly discovered signaling pathways

affected by Methacycline hydrochloride:
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Cellular Mechanisms and Signaling Pathways of Methacycline Hydrochloride

This diagram illustrates the dual mechanisms of Methacycline hydrochloride, encompassing both its

established antibacterial activity and newly discovered antifibrotic effects. The antibacterial pathway (top
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section) demonstrates the compound's primary mechanism involving binding to the 30S ribosomal subunit,

which prevents aminoacyl-tRNA attachment to the acceptor site, ultimately inhibiting bacterial protein

synthesis and producing a bacteriostatic effect [5] [3]. The EMT inhibition pathway (bottom section)

reveals the compound's novel mechanism of action, where it selectively inhibits TGF-β1-induced activation

of non-Smad signaling pathways including JNK, p38, and Akt, without affecting Smad transcriptional

activity [6]. This unique activity blocks the epithelial-mesenchymal transition process and subsequent

fibrogenesis, suggesting potential applications in managing fibrotic disorders beyond its conventional

antibiotic use.

Conclusion

Methacycline hydrochloride represents a versatile reference standard with applications spanning

pharmaceutical quality control, bioanalytical method development, and emerging research areas including

fibrotic disorders. The compound's well-characterized properties and comprehensive pharmacopeial

specifications make it an invaluable tool for ensuring the quality, safety, and efficacy of pharmaceutical

products containing this antibiotic. The analytical methodologies presented in this document, particularly the

highly sensitive LC-MS/MS protocol with an LLOQ of 5.0 ng/mL, provide robust frameworks for the

reliable quantification of Methacycline hydrochloride across various matrices [5].

Emerging research revealing Methacycline's antifibrotic properties through inhibition of EMT expands its

potential applications beyond infectious disease treatment [6]. These novel findings, combined with its

established antibacterial activity, position Methacycline hydrochloride as a compound of continuing

interest for both pharmaceutical development and basic research. The experimental protocols and application

notes detailed in this document provide researchers with standardized approaches for working with this

reference standard, ensuring consistency and reliability across different laboratories and applications while

maintaining compliance with regulatory requirements for pharmaceutical analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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